Cas no 807630-41-7 (4-(4-methylcyclohexyl)butanoic acid)

• Product Name: 4-(4-methylcyclohexyl)butanoic acid
• CAS No: 807630-41-7
• Molecular Formula: C₁₁H₂₀O₂
• Molecular Weight: 184.275303840637
• CID: 6310916
• PubChem ID: 10702648

4-(4-methylcyclohexyl)butanoic acid Properties

Names and Identifiers

• 4-(4-methylcyclohexyl)butanoic acid
• 807630-41-7
• AKOS014775720
• CHEMBL150437
• EN300-1843136

• InChIKey： BDRQJJVKWXGAKS-UHFFFAOYSA-N
• Inchi： 1S/C11H20O2/c1-9-5-7-10(8-6-9)3-2-4-11(12)13/h9-10H,2-8H2,1H3,(H,12,13)
• SMILES： OC(CCCC1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 184.146329876g/mol
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates